Cas no 5321-60-8 (3-chloro-n-[(e)-(5-nitrofuran-2-yl)methylideneamino]benzamide)

• Product Name: 3-chloro-n-[(e)-(5-nitrofuran-2-yl)methylideneamino]benzamide
• CAS No: 5321-60-8
• MF: C₁₂H₈ClN₃O₄
• MW: 293.662621498108
• CID: 1581360
• PubChem ID: 5332478
• Update Time: 2025-04-21

3-chloro-n-[(e)-(5-nitrofuran-2-yl)methylideneamino]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n-[(e)-(5-nitrofuran-2-yl)methylideneamino]benzamide
• 2-phenyl-4-pyrazin-2-yl-butyric acid
• AC1NSDI8
• 3-chloro-N'-({5-nitro-2-furyl}methylene)benzohydrazide
• AKOS000483259
• AE-848/34754001
• STK035515
• 3-chloro-N'-[(E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide
• ARONIS023060
• CHEMBL480937
• 2-Phenyl-4-pyrazyl-buttersaeure
• 2-phenyl-4-pyrazin-2-yl-butyric acid; AC1NSDI8; 3-chloro-N'-({5-nitro-2-furyl}methylene)benzohydrazide; AKOS000483259; AE-848/34754001; STK035515; 3-chloro-N'-[(E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide; ARONIS023060; CHEMBL480937; 2-Phenyl-4-pyrazyl-buttersaeure;
• 5321-60-8

• Inchi： 1S/C12H8ClN3O4/c13-9-3-1-2-8(6-9)12(17)15-14-7-10-4-5-11(20-10)16(18)19/h1-7H,(H,15,17)/b14-7+
• InChI Key： OZUAUSXLSGIQMA-VGOFMYFVSA-N
• SMILES： ClC1=CC=CC(C(N/N=C/C2=CC=C([N+](=O)[O-])O2)=O)=C1

Computed Properties

• Exact Mass: 293.02044
• Monoisotopic Mass: 293.0203334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 97.74